Cas no 1273653-26-1 (3-Fluoro-alpha-(methoxymethyl)-4-(trifluoromethoxy)benzylamine)

• Product Name: 3-Fluoro-alpha-(methoxymethyl)-4-(trifluoromethoxy)benzylamine
• CAS No: 1273653-26-1
• MF: C₁₀H₁₁F₄NO₂
• MW: 253.193456888199
• CID: 5062346
• Update Time: 2023-08-24

3-Fluoro-alpha-(methoxymethyl)-4-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-alpha-(methoxymethyl)-4-(trifluoromethoxy)benzylamine

• Inchi： 1S/C10H11F4NO2/c1-16-5-8(15)6-2-3-9(7(11)4-6)17-10(12,13)14/h2-4,8H,5,15H2,1H3
• InChI Key： VUBJKFPOLWXAOL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(COC)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5